Cas no 852603-86-2 ((1E)-4-Phenyl-1-buten-1-ylboronic Acid)

• Product Name: (1E)-4-Phenyl-1-buten-1-ylboronic Acid
• CAS No: 852603-86-2
• MF: C₁₀H₁₃BO₂
• MW: 176.020023107529
• CID: 3398591
• Update Time: 2025-06-08

(1E)-4-Phenyl-1-buten-1-ylboronic Acid Chemical and Physical Properties

Names and Identifiers

• BORONIC ACID, [(1E)-4-PHENYL-1-BUTENYL]-
• (1E)-4-Phenyl-1-buten-1-ylboronic Acid

• Inchi： 1S/C10H13BO2/c12-11(13)9-5-4-8-10-6-2-1-3-7-10/h1-3,5-7,9,12-13H,4,8H2/b9-5+
• InChI Key： NZUZZHVYWNGTAL-WEVVVXLNSA-N
• SMILES： B(/C=C/CCC1=CC=CC=C1)(O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (1E)-4-Phenyl-1-buten-1-ylboronic Acid

Introduction to (1E)-4-Phenyl-1-buten-1-ylboronic Acid (CAS No. 852603-86-2)

(1E)-4-Phenyl-1-buten-1-ylboronic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 852603-86-2, is a significant compound in the field of organoboron chemistry. This boronic acid derivative has garnered considerable attention due to its versatile applications in synthetic chemistry, pharmaceutical research, and materials science. The unique structural features of this compound, particularly its phenyl and butenyl substituents, make it a valuable intermediate in various chemical transformations.

The molecular structure of (1E)-4-Phenyl-1-buten-1-ylboronic Acid consists of a boronic acid functional group attached to a butenyl chain, which is further substituted with a phenyl ring. This configuration imparts distinct reactivity and selectivity, making it an excellent candidate for Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern synthetic organic chemistry. These reactions are pivotal in constructing complex molecular architectures, particularly in the development of novel pharmaceuticals and agrochemicals.

In recent years, the demand for high-purity boronic acids has surged, driven by advancements in drug discovery and material science. (1E)-4-Phenyl-1-buten-1-ylboronic Acid stands out as a premium-grade reagent due to its exceptional stability and compatibility with a wide range of coupling partners. Its ability to facilitate efficient and selective bond formations has made it indispensable in the synthesis of biaryl compounds, which are prevalent in many bioactive molecules.

One of the most compelling aspects of (1E)-4-Phenyl-1-buten-1-ylboronic Acid is its role in the development of targeted therapeutics. Boron-containing compounds have shown promise in various therapeutic areas, including oncology and inflammatory diseases. The phenyl substituent enhances lipophilicity, while the boronic acid moiety allows for precise functionalization, enabling the design of molecules with tailored biological activities. Recent studies have highlighted its utility in generating novel inhibitors targeting specific enzymatic pathways implicated in disease progression.

The compound's reactivity also extends to polymer chemistry, where it serves as a monomer or cross-linking agent in the synthesis of advanced materials. For instance, researchers have leveraged (1E)-4-Phenyl-1-buten-1-ylboronic Acid to develop conductive polymers and hydrogels with enhanced mechanical and chemical properties. These materials find applications in electronics, biomedicine, and environmental technology.

From a synthetic perspective, the synthesis of (1E)-4-Phenyl-1-buten-1-ylboronic Acid exemplifies the ingenuity of modern organic chemistry. Key steps involve boronation of appropriately substituted alkenes followed by purification under inert conditions to ensure high yield and purity. Advances in catalytic systems have further refined these processes, making large-scale production more feasible and cost-effective.

The pharmaceutical industry has been particularly keen on exploring derivatives of (1E)-4-Phenyl-1-buten-1-ylboronic Acid. By modifying its substituents or employing it as a building block, scientists have generated libraries of compounds for high-throughput screening. Notably, derivatives with enhanced solubility or metabolic stability have been identified through structure-based drug design approaches. These efforts underscore the compound's potential as a scaffold for next-generation drugs.

In materials science, the unique electronic properties of boron-containing compounds have opened new avenues for innovation. Researchers are investigating how variations in the structure of (1E)-4-Phenyl-1-buten-1-ylboronic Acid can influence material properties such as conductivity or luminescence. Such studies are crucial for developing next-generation technologies like flexible electronics and light-emitting devices.

The environmental impact of using (1E)-4-Phenyl-1-buten-1-y boronic Acid is another area of growing interest. Efforts are underway to optimize synthetic routes that minimize waste generation and employ greener solvents. These initiatives align with broader trends in sustainable chemistry aimed at reducing the ecological footprint of chemical manufacturing processes.

Looking ahead, the future prospects for (1E)-4 Pheny l - 1 - but en - 1 - ylboronic Acid strong > appear promising. Ongoing research is expected to uncover new applications across multiple disciplines, further solidifying its status as a cornerstone compound in modern chemistry. Collaborative efforts between academia and industry will be essential to translate these findings into practical solutions that address global challenges.